Disodium cantharidin Disodium cantharidin Cantharidic acid is a hydrolysis product of cantharidin, an inhibitor of protein phosphatases first isolated from Chinese blister beetles. Cantharidic acid inhibits the protein phosphatases PP1 and PP2A with IC50 values of 0.6 and 0.05 µM, respectively, but does not affect PP2B or PP2C. Cantharidic acid is frequently used to study cellular processes that are regulated by reversible protein phosphorylation.

Brand Name: Vulcanchem
CAS No.: 1465-77-6
VCID: VC20938821
InChI: InChI=1S/C10H14O5.2Na/c1-9(7(11)12)5-3-4-6(15-5)10(9,2)8(13)14;;/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14);;/q;2*+1/p-2/t5-,6+,9+,10-;;
SMILES: CC1(C2CCC(C1(C)C(=O)[O-])O2)C(=O)[O-].[Na+].[Na+]
Molecular Formula: C10H12Na2O5
Molecular Weight: 258.18 g/mol

Disodium cantharidin

CAS No.: 1465-77-6

Cat. No.: VC20938821

Molecular Formula: C10H12Na2O5

Molecular Weight: 258.18 g/mol

* For research use only. Not for human or veterinary use.

Disodium cantharidin - 1465-77-6

Specification

Description Cantharidic acid is a hydrolysis product of cantharidin, an inhibitor of protein phosphatases first isolated from Chinese blister beetles. Cantharidic acid inhibits the protein phosphatases PP1 and PP2A with IC50 values of 0.6 and 0.05 µM, respectively, but does not affect PP2B or PP2C. Cantharidic acid is frequently used to study cellular processes that are regulated by reversible protein phosphorylation.

CAS No. 1465-77-6
Molecular Formula C10H12Na2O5
Molecular Weight 258.18 g/mol
IUPAC Name disodium;(1S,2R,3S,4R)-2,3-dimethyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylate
Standard InChI InChI=1S/C10H14O5.2Na/c1-9(7(11)12)5-3-4-6(15-5)10(9,2)8(13)14;;/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14);;/q;2*+1/p-2/t5-,6+,9+,10-;;
Standard InChI Key JFALSOLNDKMHAL-CSYCBQNYSA-L
Isomeric SMILES C[C@]1([C@H]2CC[C@@H]([C@]1(C)C(=O)[O-])O2)C(=O)[O-].[Na+].[Na+]
SMILES CC1(C2CCC(C1(C)C(=O)[O-])O2)C(=O)[O-].[Na+].[Na+]
Canonical SMILES CC1(C2CCC(C1(C)C(=O)[O-])O2)C(=O)[O-].[Na+].[Na+]
Appearance Assay:≥95%A crystalline solid

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